(1-phenyl-1H-1,2,3-triazol-4-yl)methyl 3-methylbutanoate
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Description
(1-phenyl-1H-1,2,3-triazol-4-yl)methyl 3-methylbutanoate is a useful research compound. Its molecular formula is C14H17N3O2 and its molecular weight is 259.309. The purity is usually 95%.
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Scientific Research Applications
Oxidative Cleavage of CC Triple Bond
Studies on the oxidative cleavage of CC triple bonds in acetylenic hydrocarbons, including compounds similar to "(1-phenyl-1H-1,2,3-triazol-4-yl)methyl 3-methylbutanoate," have highlighted the formation of α-dicarbonyl compounds as intermediates. This process, investigated in the context of autoxidation reactions, reveals the chemical behavior and potential applications of such compounds in synthesizing various products (Rao & Pritzkow, 1987).
Anticancer Drug Synthesis
Amino acetate functionalized Schiff base organotin(IV) complexes have been synthesized and tested for their anticancer properties. While not directly mentioning "this compound," the study provides insights into the structural characteristics conducive to potent cytotoxic activity against various cancer cell lines, indicating the potential for similar compounds to be explored as anticancer agents (Basu Baul et al., 2009).
Tissue Engineering Materials
Polyhydroxyalkanoates (PHAs) have been investigated for their use in tissue engineering due to their biodegradability and thermoprocessability. While "this compound" is not directly linked to PHAs, understanding the applications of PHAs can provide a foundation for exploring similar compounds in medical and biotechnological applications (Chen & Wu, 2005).
Antimicrobial Activity
The preparation of 4-substituted N-phenyl-1,2,3-triazole derivatives has shown significant activity against Mycobacterium tuberculosis, indicating the potential of similar compounds for developing new antimicrobial agents. The study demonstrates the importance of structural modifications in enhancing pharmacological activities (Boechat et al., 2011).
Liquid Crystalline Polymers
The synthesis and characterization of liquid crystalline polymers containing mesogenic units based on half-disc and rod-like moieties, including compounds akin to "this compound," have been explored. These materials exhibit interesting properties such as enantiotropic hexagonal columnar phasmidic mesophases, suggesting their potential applications in advanced materials science (Percec & Heck, 1990).
Properties
IUPAC Name |
(1-phenyltriazol-4-yl)methyl 3-methylbutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-11(2)8-14(18)19-10-12-9-17(16-15-12)13-6-4-3-5-7-13/h3-7,9,11H,8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFAHPJXJDURFLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)OCC1=CN(N=N1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.